Strychnine

Specification

• Description: Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998); Strychnine is a monoterpenoid indole alkaloid that is strychnidine bearing a keto substituent at the 10-position. It has a role as an avicide, a glycine receptor antagonist, a cholinergic antagonist, a rodenticide and a neurotransmitter agent. It is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound. It is a conjugate base of a strychnine(1+). It derives from a hydride of a strychnidine.; Strychnine is a natural product found in Strychnos ignatii, Strychnos wallichiana, and other organisms with data available.; Strychnine is a plant toxin most commonly found in the seeds of the Strychnine tree (Strychnos nux-vomica L.). It is used as a pesticide, particularly for killing small vertebrates such as birds and rodents. Strychnine causes muscular convulsions and eventually death through asphyxia or sheer exhaustion. (L1230); An alkaloid found in the seeds of STRYCHNOS NUX-VOMICA. It is a competitive antagonist at glycine receptors and thus a convulsant. It has been used as an analeptic, in the treatment of nonketotic hyperglycinemia and sleep apnea, and as a rat poison.
• CAS No.: 57-24-9
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (4aR,5aS,8aR,13aS,15aS,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
• Standard InChI: InChI=1S/C21H22N2O2/c24-18-10-16-19-13-9-17-21(6-7-22(17)11-12(13)5-8-25-16)14-3-1-2-4-15(14)23(18)20(19)21/h1-5,13,16-17,19-20H,6-11H2/t13-,16-,17-,19-,20-,21+/m0/s1
• Standard InChI Key: QMGVPVSNSZLJIA-FVWCLLPLSA-N
• Isomeric SMILES: C1CN2CC3=CCO[C@H]4CC(=O)N5[C@H]6[C@H]4[C@H]3C[C@H]2[C@@]61C7=CC=CC=C75
• SMILES: C1CN2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
• Canonical SMILES: C1CN2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
• Appearance: Powder
• Boiling Point: 518 °F at 5 mmHg (EPA, 1998); BP: 270 °C at 5 mm Hg; 518 °F at 5 mmHg; Decomposes
• Colorform: Brilliant, colorless cubes from chloroform-ether; Colorless crystals; Colorless, transparent, prismatic crystals or white crystalline powder; Colorless to white, crystalline solid.; For more Color/Form (Complete) data for Strychnine (6 total), please visit the HSDB record page.
• Melting Point: 514 to 554 °F (EPA, 1998); 284 °C; MP: 300 °C, decomposes. Soluble in water, ethanol, methanol; insoluble in ethyl ether; slightly soluble in chloroform /Strchnine sulfate/; MP: >199 °C; 30 g/L water at 15 °C /Strychnine sulfate/; 275-285 °C; 514 °F